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Compound of Interest

Compound Name: 4-(Phenylthio)phenol

Cat. No.: B1280271 Get Quote

Essential Safety and Handling Guide for 4-
(Phenylthio)phenol
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 4-
(Phenylthio)phenol (CAS No. 5633-55-6). The following procedures are designed to minimize

risk and ensure a safe laboratory environment.

Hazard Assessment
4-(Phenylthio)phenol is a chemical that requires careful handling due to its potential health

hazards. Based on available data for similar compounds and the functional groups present

(phenol and thioether), it should be treated as harmful if swallowed, in contact with skin, or

inhaled, and may cause damage to organs through prolonged or repeated exposure.[1]

Phenols, in general, are known to be corrosive and can cause severe skin burns and eye

damage.[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 4-(Phenylthio)phenol. The

following equipment must be worn at all times:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile (8 mil), neoprene, or

butyl rubber gloves are

recommended for handling

phenols.[3] Double gloving is

advised for enhanced

protection.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Must be worn at all times.

Face Protection Face shield
Required when there is a risk

of splashing.

Body Protection Laboratory coat
A fully buttoned lab coat is

required.

Respiratory Protection NIOSH-approved respirator

Use if handling outside of a

certified chemical fume hood

or if aerosolization is possible.

Operational Plan: Step-by-Step Handling
Procedures
All handling of 4-(Phenylthio)phenol must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.

Preparation:

Ensure the work area is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are readily accessible.

Have a chemical spill kit, including an absorbent material suitable for phenols, readily

available.
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Prepare a decontaminating solution, such as low-molecular-weight polyethylene glycol (PEG

300 or 400), for skin exposure.[4]

Don all required PPE before handling the chemical.

Handling:

Carefully open the container to avoid creating dust.

Weigh and transfer the chemical within the fume hood.

If making a solution, add the 4-(Phenylthio)phenol to the solvent slowly to avoid splashing.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling, even if gloves were worn.

Emergency Procedures
Skin Contact:

Immediately remove contaminated clothing.

Wipe the affected area with a cloth soaked in polyethylene glycol (PEG 300 or 400).

If PEG is not available, flush the skin with copious amounts of water for at least 15 minutes.

[4]

Seek immediate medical attention.

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if present and easy to do.
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Seek immediate medical attention.

Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion:

Do NOT induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.

Disposal Plan
All waste containing 4-(Phenylthio)phenol must be treated as hazardous waste.

Waste Collection:

Collect all solid and liquid waste in designated, properly labeled, and sealed containers.

Do not mix with other waste streams unless compatibility has been confirmed.

Contaminated lab supplies (e.g., gloves, weighing paper, pipette tips) should also be

collected as hazardous waste.

Disposal:

Dispose of hazardous waste through your institution's environmental health and safety (EHS)

office.

The recommended method for phenol-containing waste is incineration at a licensed chemical

disposal facility.[5]
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Never dispose of 4-(Phenylthio)phenol down the drain.

Quantitative Data
Property Value

Molecular Formula C₁₂H₁₀OS

Molecular Weight 202.27 g/mol [6]

CAS Number 5633-55-6[6][7]

Note: Specific toxicological data such as LD50 and occupational exposure limits for 4-
(Phenylthio)phenol are not readily available. Therefore, it is crucial to handle this compound

with a high degree of caution, assuming it has a hazard profile similar to other phenols.

Safe Handling Workflow
Caption: Workflow for the safe handling of 4-(Phenylthio)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1280271#personal-protective-equipment-for-
handling-4-phenylthio-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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